Cas no 1896530-86-1 (2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-2-hydroxyacetic acid)

• Product Name: 2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-2-hydroxyacetic acid
• CAS No: 1896530-86-1
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 6066241
• PubChem ID: 115027869
• Update Time: 2025-05-25

2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1742577
• 1896530-86-1
• 2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-2-hydroxyacetic acid

• Inchi： 1S/C10H16N2O3/c1-5(2)12-7(4)8(6(3)11-12)9(13)10(14)15/h5,9,13H,1-4H3,(H,14,15)
• InChI Key： SAOKGYZCVFBNAV-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C(C)=NN(C=1C)C(C)C

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-2-hydroxyacetic acid

Research Brief on 2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-2-hydroxyacetic acid (CAS: 1896530-86-1)

The compound 2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-2-hydroxyacetic acid (CAS: 1896530-86-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pyrazole derivatives with anti-inflammatory and analgesic properties. The presence of both hydroxyacetic acid and dimethylpyrazole moieties in its structure provides multiple sites for chemical modification, making it a versatile scaffold for medicinal chemistry applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a building block for developing selective COX-2 inhibitors with reduced gastrointestinal side effects compared to traditional NSAIDs.

From a synthetic chemistry perspective, researchers have developed optimized routes for producing 1896530-86-1 with high yield and purity. A notable advancement reported in Organic Process Research & Development (2024) describes a green chemistry approach using catalytic asymmetric hydroxylation, achieving >95% enantiomeric excess while minimizing environmental impact. This improvement in synthesis methodology has significant implications for scaling up production while maintaining pharmaceutical-grade quality standards.

Biological evaluations have revealed promising pharmacological properties of derivatives based on this core structure. In vitro studies show moderate to strong inhibition of pro-inflammatory cytokines, particularly IL-6 and TNF-α, suggesting potential applications in autoimmune diseases. Molecular docking simulations indicate that the hydroxyacetic acid group forms critical hydrogen bonds with target proteins, while the pyrazole ring contributes to hydrophobic interactions - a combination that may explain the observed bioactivity.

Current research directions focus on structure-activity relationship (SAR) studies to optimize the compound's therapeutic index. Several pharmaceutical companies have included 1896530-86-1 in their discovery pipelines, with one Phase I clinical trial underway for a derivative targeting rheumatoid arthritis. The compound's favorable ADME (absorption, distribution, metabolism, and excretion) profile, as demonstrated in recent pharmacokinetic studies, further supports its potential as a drug candidate.

Future research opportunities include exploring the compound's utility in combination therapies and investigating its potential as a fragment in PROTAC (proteolysis targeting chimera) development. The unique chemical features of 2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-2-hydroxyacetic acid continue to make it a valuable subject of study in medicinal chemistry and drug discovery programs worldwide.